Cas no 1573-17-7 (1,4-Diacetyl-2-butyne-1,4-diol)

1,4-Diacetyl-2-butyne-1,4-diol Properties

Names and Identifiers

• But-2-yne-1,4-diyl diacetate
• 1,6-Diacetoxyhexane
• 2-Butyne-1,4-diol diacetate
• 1,4-Diacetoxy-2-butyne
• 1,4-Diacetyl-2-butyne-1,4-diol
• 4-acetyloxybut-2-ynyl acetate
• Bis(acetoxymethyl)acetylene
• 2-Butyne-1,4-diol 1,4-diacetate
• NSC 76565
• Butynediol diacetate
• 2-Butyne-1,4-diol, diacetate
• 2-Butyne-1,4-diol, 1,4-diacetate
• 2-Butyne-1, diacetate
• 1,4-diacetoxy-but-2-yne
• 2-Butynediol-1,4-diacetate
• ghl.PD_Mitscher_leg0.686
• TVIMIQVBDDNCCR-UHFFFAOYSA-N
• NSC76565
• SBB
• B2087
• But-2-yne-1,4-diyldiacetate
• 1573-17-7
• AS-60941
• AI3-26931
• 4-(Acetyloxy)-2-butynyl acetate #
• DTXSID40883697
• NS00048599
• MFCD00014982
• Z2RUC6Y44A
• D88893
• NSC-76565
• 2-Butyn-1,4-diol diacetate
• InChI=1/C8H10O4/c1-7(9)11-5-3-4-6-12-8(2)10/h5-6H2,1-2H
• SCHEMBL487316
• 2-Butyne-1,4-diol diacetate, 95%
• FT-0666329
• AKOS005215912
• 2-Butyne-1,4-diyl diacetate
• FT-0664175
• EINECS 216-394-4
• 4-(acetyloxy)but-2-yn-1-yl acetate
• J-009562
• DTXCID10885148
• 1,4-DIACETYL-2-BUTYNE-1,4-DIOL
• 2-Butyne-1,4-diol Diacetate
• +Expand

• MDL： MFCD07369301
• InChIKey： TVIMIQVBDDNCCR-UHFFFAOYSA-N
• Inchi： 1S/C8H10O4/c1-7(9)11-5-3-4-6-12-8(2)10/h5-6H2,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])C#CC([H])([H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 170.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 170.058
• Heavy Atom Count: 12
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 0.11600
• PSA: 52.60000
• Refractive Index: n20/D 1.454(lit.)
• Boiling Point: 235°C(lit.)
• Melting Point: 102 ºC
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Solids.
• Solubility: Not determined
• Density: 1.125 g/mL at 25 °C(lit.)

1,4-Diacetyl-2-butyne-1,4-diol Security Information

• WGK Germany：3
• Safety Term：S16-S26-S36
• Safety Instruction： S16-S26-S36
• Risk Phrases：R10; R36/37/38
• Hazardous Material transportation number：3272
• Risk Phrases： 10-36/37/38
• TSCA：Yes

1,4-Diacetyl-2-butyne-1,4-diol Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone